Cas no 1227270-96-3 (3-Iodo-6-phenyl-5-azaindole)

• Product Name: 3-Iodo-6-phenyl-5-azaindole
• CAS No: 1227270-96-3
• MF: C₁₃H₉IN₂
• MW: 320.128434896469
• CID: 4563869
• Update Time: 2025-10-29

3-Iodo-6-phenyl-5-azaindole Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-phenyl-5azaindole
• 3-Iodo-6-phenyl-1H-pyrrolo[3,2-c]pyridine
• 3-Iodo-6-phenyl-5-azaindole

• Inchi： 1S/C13H9IN2/c14-11-8-16-13-6-12(15-7-10(11)13)9-4-2-1-3-5-9/h1-8,16H
• InChI Key： BEUIVYCSFGIFQH-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=CC=C2)=CC2NC=C(I)C1=2

Additional information on 3-Iodo-6-phenyl-5-azaindole

3-Iodo-6-phenyl-5-azaindole: A Comprehensive Overview

The compound with CAS No 1227270-96-3, commonly referred to as 3-Iodo-6-phenyl-5-azaindole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azaindoles, which are heterocyclic aromatic compounds with a nitrogen atom in the indole structure. The presence of an iodo group at position 3 and a phenyl group at position 6 imparts unique chemical properties and biological activities to this molecule.

3-Iodo-6-phenyl-5-azaindole has been extensively studied for its potential applications in drug discovery and development. Recent research has highlighted its role as a promising lead compound in the design of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The indole core of this molecule is known for its ability to interact with multiple biological targets, making it a versatile scaffold for medicinal chemistry.

One of the most notable aspects of 3-Iodo-6-phenyl-5-azaindole is its ability to modulate cellular signaling pathways. Studies have shown that this compound can inhibit key enzymes involved in inflammation and apoptosis, suggesting its potential as an anti-inflammatory and anti-cancer agent. Furthermore, the iodo group at position 3 plays a critical role in enhancing the molecule's bioactivity by increasing its lipophilicity and improving its ability to penetrate cellular membranes.

The synthesis of 3-Iodo-6-phenyl-5-azaindole involves a multi-step process that typically begins with the preparation of the indole derivative followed by iodination and substitution reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both academic and industrial applications. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency of this process.

In terms of biological evaluation, 3-Iodo-6 phenyl 5 azaindole has been tested in various in vitro and in vivo models to assess its efficacy and safety profile. Preclinical studies have demonstrated that this compound exhibits potent anti-proliferative activity against several cancer cell lines, including those resistant to conventional chemotherapy. Additionally, it has shown promise in models of neurodegenerative diseases, where it was able to reduce oxidative stress and protect neurons from damage.

The structural versatility of 3 Iodo 6 phenyl 5 azaindole makes it an attractive candidate for further modification and optimization. Researchers are currently exploring ways to enhance its pharmacokinetic properties, such as improving its solubility and bioavailability, to make it more suitable for clinical use. This includes investigating different functional groups that can be introduced into the molecule without compromising its core activity.

Looking ahead, 3 Iodo 6 phenyl 5 azaindole holds great potential as a lead compound for developing next-generation therapeutics. Its unique combination of chemical properties and biological activities positions it as a valuable tool in the fight against some of the most challenging diseases facing humanity today.